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2,5-Dimethyl Celecoxib-d4 2,5-Dimethyl Celecoxib-d4
Brand Name: Vulcanchem
CAS No.: 1346603-87-9
VCID: VC0124654
InChI: InChI=1S/C18H16F3N3O2S/c1-11-3-4-12(2)15(9-11)16-10-17(18(19,20)21)23-24(16)13-5-7-14(8-6-13)27(22,25)26/h3-10H,1-2H3,(H2,22,25,26)/i5D,6D,7D,8D
SMILES: CC1=CC(=C(C=C1)C)C2=CC(=NN2C3=CC=C(C=C3)S(=O)(=O)N)C(F)(F)F
Molecular Formula: C18H16F3N3O2S
Molecular Weight: 399.425

2,5-Dimethyl Celecoxib-d4

CAS No.: 1346603-87-9

Reference Standards

VCID: VC0124654

Molecular Formula: C18H16F3N3O2S

Molecular Weight: 399.425

2,5-Dimethyl Celecoxib-d4 - 1346603-87-9

CAS No. 1346603-87-9
Product Name 2,5-Dimethyl Celecoxib-d4
Molecular Formula C18H16F3N3O2S
Molecular Weight 399.425
IUPAC Name 2,3,5,6-tetradeuterio-4-[5-(2,5-dimethylphenyl)-3-(trifluoromethyl)pyrazol-1-yl]benzenesulfonamide
Standard InChI InChI=1S/C18H16F3N3O2S/c1-11-3-4-12(2)15(9-11)16-10-17(18(19,20)21)23-24(16)13-5-7-14(8-6-13)27(22,25)26/h3-10H,1-2H3,(H2,22,25,26)/i5D,6D,7D,8D
Standard InChIKey NTFOSUUWGCDXEF-KDWZCNHSSA-N
SMILES CC1=CC(=C(C=C1)C)C2=CC(=NN2C3=CC=C(C=C3)S(=O)(=O)N)C(F)(F)F
Synonyms 4-[5-(2,5-Dimethylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide-d4; _x000B_DMC-d4;
PubChem Compound 131667823
Last Modified Nov 11 2021
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